Cas no 1784994-84-8 (N-(3-bromo-2,4-dimethylphenyl)methylhydroxylamine)

• Product Name: N-(3-bromo-2,4-dimethylphenyl)methylhydroxylamine
• CAS No: 1784994-84-8
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6003332
• PubChem ID: 84793470
• Update Time: 2025-07-18

N-(3-bromo-2,4-dimethylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-2,4-dimethylphenyl)methylhydroxylamine
• N-[(3-bromo-2,4-dimethylphenyl)methyl]hydroxylamine
• EN300-1937480
• 1784994-84-8

• Inchi： 1S/C9H12BrNO/c1-6-3-4-8(5-11-12)7(2)9(6)10/h3-4,11-12H,5H2,1-2H3
• InChI Key： AZMIMQMYSHMACR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(CNO)=C1C

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(3-bromo-2,4-dimethylphenyl)methylhydroxylamine

Introduction to N-(3-bromo-2,4-dimethylphenyl)methylhydroxylamine (CAS No. 1784994-84-8)

N-(3-bromo-2,4-dimethylphenyl)methylhydroxylamine (CAS No. 1784994-84-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents and biochemical probes. Its molecular structure, featuring a brominated aromatic ring system combined with a hydroxylamine substituent, makes it a versatile intermediate in synthetic chemistry.

The significance of this compound lies in its potential applications across multiple domains, including medicinal chemistry, agrochemicals, and material science. The presence of both bromine and methyl groups on the aromatic ring enhances its reactivity, making it an attractive candidate for further functionalization. This reactivity is particularly valuable in the synthesis of more complex molecules, where N-(3-bromo-2,4-dimethylphenyl)methylhydroxylamine can serve as a key building block.

In recent years, there has been a growing interest in exploring the pharmacological properties of this compound. Researchers have been investigating its potential as a precursor in the synthesis of bioactive molecules that exhibit various biological activities. The hydroxylamine moiety is known to be involved in the formation of hydrogen bonds and metal coordination complexes, which are essential for the design of drugs that interact with biological targets.

One of the most compelling aspects of N-(3-bromo-2,4-dimethylphenyl)methylhydroxylamine is its role in the development of novel pharmaceuticals. The bromine atom on the aromatic ring provides a handle for further chemical modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in drug discovery to introduce new functional groups into molecular frameworks. The methylhydroxylamine group, on the other hand, can participate in nucleophilic addition reactions, allowing for the construction of more intricate structures.

The compound's potential as an intermediate in drug synthesis has been highlighted in several recent studies. For instance, researchers have demonstrated its utility in the preparation of kinase inhibitors, which are critical for treating various types of cancer and inflammatory diseases. The ability to modify both the aromatic ring and the hydroxylamine group provides chemists with a high degree of flexibility in designing molecules with specific biological activities.

Moreover, N-(3-bromo-2,4-dimethylphenyl)methylhydroxylamine has shown promise as a tool for biochemical research. Its structural features make it an excellent candidate for developing probes that can interact with specific proteins or enzymes. Such probes are invaluable for understanding biological pathways and identifying new therapeutic targets. The compound's ability to form stable complexes with metal ions also opens up possibilities for applications in coordination chemistry and materials science.

The synthesis of N-(3-bromo-2,4-dimethylphenyl)methylhydroxylamine involves several well-established chemical methodologies. The bromination of 2,4-dimethylaniline is a common approach to introduce the bromine atom into the aromatic ring. Subsequent reaction with formaldehyde or paraformaldehyde yields the corresponding hydroxymethylenephenone derivative, which can be further transformed into the final product through nucleophilic substitution with hydroxylamine derivatives.

In conclusion, N-(3-bromo-2,4-dimethylphenyl)methylhydroxylamine (CAS No. 1784994-84-8) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural features and reactivity make it an indispensable tool for chemists working on drug discovery and material science applications. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.